Cas no 1805593-84-3 (Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate)

• Product Name: Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate
• CAS No: 1805593-84-3
• MF: C₁₁H₈BrF₂NO₂
• MW: 304.087529182434
• CID: 4707035
• Update Time: 2025-10-28

Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate

• Inchi： 1S/C11H8BrF2NO2/c1-2-17-11(16)8-3-6(5-15)7(10(13)14)4-9(8)12/h3-4,10H,2H2,1H3
• InChI Key： DQHGXTBRQWLCAU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C#N)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate

Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate (CAS No. 1805593-84-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate, identified by its CAS number 1805593-84-3, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its bromo, cyano, and difluoromethyl substituents, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents. The strategic placement of these functional groups on the benzoate backbone imparts unique reactivity and selectivity, making it an indispensable building block for synthetic chemists.

The pharmaceutical industry is constantly evolving, with an increasing demand for innovative drugs that address complex diseases. In this context, Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate plays a pivotal role in the synthesis of bioactive molecules. Its structural features facilitate the construction of intricate scaffolds that are essential for achieving high binding affinity and specificity to biological targets. For instance, the bromine atom can be readily manipulated through cross-coupling reactions, allowing for the introduction of diverse substituents at specific positions on the aromatic ring.

One of the most compelling aspects of Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate is its ability to serve as a precursor for a wide range of pharmacologically active compounds. Recent studies have highlighted its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyano group provides a site for nucleophilic addition reactions, while the difluoromethyl moiety enhances metabolic stability and bioavailability. These features make it an ideal candidate for generating lead compounds with enhanced pharmacokinetic properties.

The difluoromethyl group, in particular, has emerged as a powerful pharmacophore in drug discovery. Its presence can significantly improve the binding affinity of small molecules to their target proteins, leading to more effective therapeutic outcomes. In a notable study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate to develop a series of novel inhibitors targeting Bruton's tyrosine kinase (BTK). These inhibitors showed promising activity in preclinical models and are currently being evaluated in clinical trials for the treatment of B-cell malignancies.

The bromo substituent on the benzoate ring further enhances the synthetic utility of this compound. It can be easily transformed into various functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions allow for the introduction of aryl, heteroaryl, and vinyl groups at different positions on the aromatic ring, enabling the generation of structurally diverse libraries of compounds. This flexibility makes Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate an invaluable tool for medicinal chemists seeking to explore new chemical spaces.

In addition to its role in kinase inhibition, Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate has been explored in other therapeutic areas. For example, it has been used in the synthesis of antiviral agents targeting RNA viruses. The cyano group can be converted into amides or carboxylic acids, which are common motifs in antiviral drugs. Furthermore, the difluoromethyl group can enhance the antiviral activity by improving interactions with viral proteases and polymerases.

The growing interest in fluorinated compounds has also driven research into derivatives of Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate. Fluoroalkanes are known to improve drug properties such as lipophilicity, solubility, and metabolic stability. Researchers have developed innovative synthetic strategies to incorporate fluorine atoms at various positions on the benzoate ring, leading to a new generation of fluorinated drugs with improved efficacy and reduced side effects.

The synthesis of Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate itself is a testament to modern organic chemistry techniques. Advanced methods such as transition metal catalysis and flow chemistry have enabled efficient and scalable production processes. These advancements not only improve yield but also minimize waste, aligning with green chemistry principles. The ability to produce this compound reliably and cost-effectively is crucial for its widespread adoption in pharmaceutical research and development.

In conclusion, Ethyl 2-bromo-5-cyano-4-(difluoromethyl)benzoate (CAS No. 1805593-84-3) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable the construction of complex bioactive molecules with high binding affinity and improved pharmacokinetic properties. The ongoing research into its derivatives continues to expand its applications across various therapeutic areas, making it an indispensable tool for medicinal chemists worldwide.